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Compound of Interest

Compound Name: Mecillinam-d12

Cat. No.: B15556214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Mecillinam-d12, a deuterated analog of the antibiotic Mecillinam. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results in research and drug development. Mecillinam-d12 is often used as an

internal standard in analytical and pharmacokinetic studies.[1]

Physicochemical Properties of Mecillinam-d12
A clear understanding of the physicochemical properties of Mecillinam-d12 is essential for its

proper handling and for the preparation of accurate solutions.

Property Value Reference

Molecular Formula C₁₅H₁₁D₁₂N₃O₃S [2]

Molecular Weight 337.50 g/mol [2]

Appearance Pale Yellow Solid [2]

Solubility Data
The solubility of Mecillinam-d12 is comparable to its non-deuterated counterpart, Mecillinam. It

is sparingly soluble in aqueous solutions and demonstrates better solubility in organic solvents.
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Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

18.33 mg/mL (56.33

mM)

Sonication is

recommended to aid

dissolution.

[3]

Chloroform Approx. 30 mg/mL

For the non-

deuterated form,

Mecillinam.

Water

Insoluble (0.0103

mg/mL at 25°C for

Mecillinam)

Considered practically

insoluble for creating

high-concentration

stock solutions.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Mecillinam-d12 in

DMSO.

Materials:

Mecillinam-d12 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibration: Allow the vial of Mecillinam-d12 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Mecillinam-d12 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

3.375 mg of Mecillinam-d12.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 337.50 g/mol = 0.003375 g or 3.375 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Mecillinam-
d12.

Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution. If

necessary, use a sonicator to aid in dissolving the compound. Visually inspect the solution to

ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass vials.

Storage: Store the aliquots under the recommended conditions.

Storage and Stability
Proper storage is crucial to maintain the integrity of Mecillinam-d12 stock solutions.
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Storage Condition Duration Notes Reference

-80°C 6 months
Recommended for

long-term storage.

-20°C 1 month

Suitable for short-term

storage. Protect from

light and store under

nitrogen if possible.

Note: Always refer to the Certificate of Analysis provided by the supplier for specific storage

recommendations. Repeated freeze-thaw cycles should be avoided. An acidification step has

been shown to enhance the stability of Mecillinam in plasma, which may be relevant for certain

analytical applications.

Workflow for Stock Solution Preparation
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Preparation

Storage

Start: Obtain Mecillinam-d12 Solid

Equilibrate to Room Temperature

Weigh Accurate Amount

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Clarity

Particles Remain

Aliquot into Single-Use Vials

Clear Solution

Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Mecillinam-d12 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mecillinam-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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